Cas no 2731014-56-3 (Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate)

• Product Name: Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate
• CAS No: 2731014-56-3
• MF: C₉H₈BrCl₂NO₂
• MW: 312.975319862366
• MDL: MFCD34562648
• CID: 5665217
• PubChem ID: 165598719
• Update Time: 2025-08-05

Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27687403
• 2731014-56-3
• ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate
• Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate

• MDL： MFCD34562648
• Inchi： 1S/C9H8BrCl2NO2/c1-2-15-9(14)6-3-5(4-10)7(11)13-8(6)12/h3H,2,4H2,1H3
• InChI Key： YUIJDIXNMDJGPS-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(=C(C(=O)OCC)C=1)Cl)Cl

Computed Properties

• Exact Mass: 310.91155g/mol
• Monoisotopic Mass: 310.91155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate

Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate (CAS No. 2731014-56-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate, identified by its CAS number 2731014-56-3, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular diseases. The structural features of this compound, including its bromomethyl and dichloropyridine substituents, make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The utility of Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate stems from its reactivity and the versatility it offers in synthetic transformations. The presence of a bromomethyl group allows for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This property is particularly valuable in constructing complex molecular architectures. Additionally, the dichloropyridine moiety enhances the compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

In recent years, Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate has garnered attention for its role in developing inhibitors of enzymes involved in cancer metabolism. Specifically, researchers have explored its potential as a precursor for creating small-molecule inhibitors targeting isocitrate dehydrogenase (IDH) enzymes. IDH mutations are commonly found in acute myeloid leukemia (AML) and other cancers, making them attractive therapeutic targets. The ability to functionalize the bromomethyl group has allowed chemists to design analogs with enhanced binding affinity and selectivity against mutated IDH enzymes.

The dichloropyridine ring in Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate also contributes to its pharmacological relevance. Pyridine derivatives are well-documented for their biological activity across multiple therapeutic areas. For instance, studies have demonstrated the efficacy of pyridine-based compounds in modulating G protein-coupled receptors (GPCRs), which are integral to numerous physiological processes. The structural motif present in this compound provides a scaffold that can be modified to fine-tune pharmacokinetic and pharmacodynamic properties.

Advances in synthetic methodologies have further expanded the applications of Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate. Transition-metal-catalyzed reactions have enabled efficient functionalization of the bromomethyl group, allowing for the introduction of aryl, alkenyl, and heteroaryl groups. These modifications have led to the discovery of novel compounds with improved pharmacological profiles. Moreover, the ester functionality at the carboxylate position offers opportunities for further derivatization through hydrolysis or transesterification, providing additional flexibility in drug development.

The compound's significance extends beyond oncology; it has also been explored in the development of antiviral and antibacterial agents. The bromomethyl group serves as a handle for introducing bioisosteric moieties that mimic natural substrates or inhibit viral proteases and bacterial enzymes. For example, researchers have utilized this intermediate to synthesize inhibitors targeting HIV protease and bacterial DNA gyrase. These efforts highlight the broad applicability of Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate in addressing diverse therapeutic challenges.

In conclusion, Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate (CAS No. 2731014-56-3) is a multifaceted intermediate with far-reaching implications in pharmaceutical synthesis. Its unique structural features enable a wide range of chemical transformations, making it indispensable in drug discovery programs targeting neurological disorders, cancer metabolism, and infectious diseases. As synthetic chemistry continues to evolve, this compound will undoubtedly remain a cornerstone in the development of next-generation therapeutics.